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Compound of Interest

Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of calcium
iodate monohydrate (Ca(IO₃)₂·H₂O). The document outlines the sequential breakdown of the

compound, supported by quantitative data from thermogravimetric analysis (TGA) and

differential thermal analysis (DTA). Detailed experimental protocols, reaction pathways, and a

comprehensive summary of the decomposition process are presented to support research and

development activities in relevant scientific fields.

Introduction
Calcium iodate monohydrate is an inorganic compound with applications in various fields,

including as a source of iodine in animal feed and as a dough conditioner. A thorough

understanding of its thermal stability and decomposition pathway is crucial for its safe handling,

storage, and application in processes involving elevated temperatures. This guide details the

thermal behavior of calcium iodate monohydrate, focusing on the distinct stages of its

decomposition.

Thermal Decomposition Analysis
The thermal decomposition of calcium iodate monohydrate is a multi-stage process that

begins with dehydration, followed by the decomposition of the anhydrous salt into calcium

oxide, iodine, and oxygen. The primary techniques used for this analysis are

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).
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Data from Thermogravimetric and Differential Thermal
Analysis
The following tables summarize the quantitative data obtained from the analysis of TGA and

DTA curves for undoped calcium iodate monohydrate.

Table 1: Thermogravimetric Analysis (TGA) Data

Decompositio
n Stage

Temperature
Range (°C)

Mass Loss (%)
Volatile
Product(s)

Solid Residue

Dehydration Ambient - ~250 ~4.4 H₂O Ca(IO₃)₂

Decomposition

Step 1
~550 - 680 ~60.8 I₂, O₂ Intermediate(s)

Decomposition

Step 2
~680 - 750 ~11.5 O₂ CaO

Total Mass Loss ~76.7

Table 2: Differential Thermal Analysis (DTA) Data

Thermal Event
Peak Temperature
(°C)

Type of Reaction
Associated
Process

Endotherm 1 ~150 Endothermic Dehydration

Exotherm 1 ~600 Exothermic
Decomposition of

Anhydrous Salt

Exotherm 2 ~700 Exothermic
Further

Decomposition

Decomposition Pathway
The thermal decomposition of calcium iodate monohydrate proceeds through a series of

well-defined steps. The following diagram illustrates the logical relationship of this process.
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Ca(IO₃)₂·H₂O (s)

Ca(IO₃)₂ (s) Δ (-H₂O)

H₂O (g)

Intermediate Products Δ (-I₂, -O₂)
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CaO (s) Δ (-O₂)
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Run Analysis

Acquire TGA/DTA Curves

Analyze Curves for Mass Loss,
Peak Temperatures

Generate Report
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To cite this document: BenchChem. [A Technical Guide to the Thermal Decomposition of
Calcium Iodate Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148404#thermal-decomposition-analysis-of-
calcium-iodate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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